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Abstract
Heat shock protein 70 (HSP70) is a highly conserved molecular chaperone that plays a pivotal

role in maintaining cellular homeostasis. Under normal physiological conditions, its expression

is relatively low. However, in the tumor microenvironment, characterized by stressors such as

hypoxia, nutrient deprivation, and acidosis, HSP70 expression is significantly upregulated. This

overexpression is not merely a stress response but an active contribution to cancer

progression. HSP70's pro-tumorigenic functions are multifaceted, spanning the inhibition of

apoptosis, deregulation of the cell cycle, and promotion of angiogenesis, invasion, and

metastasis. Consequently, HSP70 has emerged as a critical target for novel anti-cancer

therapies. This technical guide provides an in-depth exploration of the core biological functions

of HSP70 in cancer, presenting quantitative data, detailed experimental protocols, and visual

representations of key signaling pathways to support further research and drug development in

this field.
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Data Presentation: HSP70 Expression and
Prognostic Significance in Cancer
The overexpression of HSP70 is a common feature across a wide range of human cancers and

often correlates with poor prognosis and resistance to therapy.[1][2] The following tables

summarize quantitative data on HSP70 expression levels and their clinical significance in

various cancer types.

Table 1: Serum HSP70 Levels in Cancer Patients vs. Healthy Controls

Cancer
Type

Patient
Cohort Size

Mean
Serum
HSP70
(ng/mL) -
Patients

Mean
Serum
HSP70
(ng/mL) -
Healthy
Controls

P-value Reference

Breast

Cancer
45 5.98 ± 2.05 1.49 ± 0.47 p = 0.001 [3][4]

Non-Small

Cell Lung

Cancer

113 238.2 35.06 < 0.0001 [5]

Metastatic

Castration-

Resistant

Prostate

Cancer

16 272.8 ± 433.7 35.5 ± 41.7 p < 0.0001 [6]

Endometrial

Carcinoma
3 524.0 ± 578.3 35.5 ± 41.7 p < 0.01 [6]

Head and

Neck

Carcinoma

24 196.4 ± 300.8 35.5 ± 41.7 p < 0.001 [6]

Table 2: HSP70 Expression in Tumor Tissues and Correlation with Clinicopathological Features

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4411196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3980608/
https://www.jstage.jst.go.jp/article/tjem/236/2/236_97/_html/-char/en
https://scispace.com/papers/elevated-serum-levels-of-heat-shock-protein-70-are-1ygaggael4
https://pmc.ncbi.nlm.nih.gov/articles/PMC9688749/
https://www.mdpi.com/2227-9059/11/8/2276
https://www.mdpi.com/2227-9059/11/8/2276
https://www.mdpi.com/2227-9059/11/8/2276
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer
Type

Patient
Cohort Size

Method
Key
Quantitative
Findings

Correlation
with
Prognosis

Reference

Breast

Cancer
154

IHC, qRT-

PCR

83% of

tumors

showed

HSP70-2

overexpressi

on.

High

expression

associated

with poor

prognosis.

[7][8]

Breast

Cancer
53

Western Blot,

IHC

Mean Hsp70

expression

significantly

higher in

tumor vs.

normal tissue

(p=0.0033).

Negative

association

with

metastasis (r²

= -0.309; p =

0.05).

[9]

Hepatocellula

r Carcinoma
N/A (TCGA)

mRNA

analysis

HSPA4/13/14

overexpresse

d >2-fold in

tumors

(p<1.9E-49).

High

expression of

several

HSP70s

associated

with poor

prognosis.

[10]

Epithelial

Ovarian

Cancer

86
qRT-PCR,

IHC

HSP70

expression

significantly

higher in

chemotherap

y-resistant

patients

(p=0.02).

High

expression is

an

independent

predictor of

poorer clinical

outcome.

[11]
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Colorectal

Cancer

2269 (meta-

analysis)
IHC

Overexpressi

on associated

with poor

overall

survival (HR

0.65) and

disease-free

survival.

High

expression

predicts poor

survival.

[12][13]

Lung Cancer 346 Genotyping

High serum

HSPA

(HSP70) level

predicted

unfavorable

survival in

SCLC

patients.

Polymorphis

ms in HSPB1

(HSP27)

associated

with overall

survival.

[14]

Dedifferentiat

ed

Chondrosarc

oma

29 IHC

Higher

cytoplasmic

HSP70

expression in

the

dedifferentiat

ed

component

(p=0.003).

N/A [15]

Table 3: IC50 Values of HSP70 Inhibitors in Cancer Cell Lines
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Inhibitor Cell Line Cancer Type IC50 Value Reference

VER-155008 H3122
Lung

Adenocarcinoma
>50 µM [16]

VER-155008 A549
Lung

Adenocarcinoma
>50 µM [16]

VER-155008 H1437
Lung

Adenocarcinoma
>50 µM [16]

VER-155008 HCC827
Lung

Adenocarcinoma
>50 µM [16]

Compound 3 A2058 Melanoma 17.6 ± 0.1 µM [17]

Compound 1 MeWo Melanoma 14.5 ± 1.8 µM [17]

Core Biological Functions of HSP70 in Cancer
Progression
Inhibition of Apoptosis
A fundamental hallmark of cancer is the evasion of programmed cell death, or apoptosis.

HSP70 is a potent anti-apoptotic protein that interferes with both the intrinsic (mitochondrial)

and extrinsic (death receptor-mediated) apoptotic pathways.[18][19]

Intrinsic Pathway Inhibition: HSP70 can prevent the release of cytochrome c from the

mitochondria by inhibiting the pro-apoptotic protein Bax.[20] It also directly interacts with the

Apoptotic Protease-Activating Factor 1 (Apaf-1), preventing the formation of the

apoptosome, a key complex for the activation of caspase-9.[20][21] This interaction with

Apaf-1 is a critical mechanism by which HSP70 suppresses caspase activation.[20][21]

Furthermore, HSP70 can inhibit the activity of caspase-3, a major executioner caspase, and

can also neutralize the apoptosis-inducing factor (AIF), a key player in caspase-independent

apoptosis.[19][20]

Extrinsic Pathway Inhibition: HSP70 can interfere with the signaling cascade initiated by

death receptors such as Tumor Necrosis Factor Receptor (TNFR). It achieves this by
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inhibiting the activation of downstream signaling molecules like c-Jun N-terminal kinase

(JNK) and p38 MAPK.[19]
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Caption: HSP70 inhibits both intrinsic and extrinsic apoptotic pathways.

Cell Cycle Regulation
Uncontrolled cell proliferation is another cornerstone of cancer, and HSP70 contributes to this

by influencing key regulators of the cell cycle. Depletion of HSP70 has been shown to induce

cell cycle arrest, particularly at the G2/M phase, and can trigger cellular senescence.[2] HSP70

can regulate the expression and stability of cyclins and cyclin-dependent kinases (CDKs),

which are essential for cell cycle progression. For instance, downregulation of HSP70-2 has

been associated with reduced expression of cyclins and CDKs, and an enhanced expression of

CDK inhibitors.[7][8]

Promotion of Angiogenesis
Angiogenesis, the formation of new blood vessels, is crucial for tumor growth and metastasis,

as it supplies tumors with oxygen and nutrients. HSP70 promotes angiogenesis through

several mechanisms. It can stabilize the Hypoxia-Inducible Factor-1 alpha (HIF-1α), a key

transcription factor that upregulates the expression of pro-angiogenic factors like Vascular
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Endothelial Growth Factor (VEGF).[15] Extracellular HSP70 can also directly stimulate

endothelial cells to promote tube formation.[15]
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Caption: HSP70 promotes angiogenesis via HIF-1α stabilization and extracellular signaling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8167291/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8167291/
https://www.benchchem.com/product/b12402910/docs?utm_src=pdf-body-img#the-multifaceted-role-of-hsp70-in-cancer-progression-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enhancement of Invasion and Metastasis
The spread of cancer cells to distant organs, known as metastasis, is the primary cause of

cancer-related mortality. HSP70 plays a significant role in this process by promoting cell

motility, invasion, and the epithelial-mesenchymal transition (EMT).[22]

Cell Motility and Invasion: HSP70 can enhance cell motility by interacting with proteins

involved in cytoskeletal rearrangements. It also promotes the expression and activity of

matrix metalloproteinases (MMPs), enzymes that degrade the extracellular matrix, allowing

cancer cells to invade surrounding tissues.[23]

Epithelial-Mesenchymal Transition (EMT): EMT is a process where epithelial cells lose their

cell-cell adhesion and gain migratory and invasive properties, becoming mesenchymal-like.

HSP70 can promote EMT by upregulating the expression of mesenchymal markers and

downregulating epithelial markers.
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Caption: HSP70 promotes metastasis through EMT, invasion, and increased motility.
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Experimental Protocols
This section provides detailed methodologies for key experiments commonly used to

investigate the functions of HSP70 in cancer research.

Western Blot Analysis for HSP70 Expression
This protocol outlines the steps for detecting HSP70 protein levels in cell lysates.

Cell Lysis:

Wash cells with ice-cold PBS.

Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Incubate on ice for 30 minutes, with vortexing every 10 minutes.

Centrifuge at 14,000 rpm for 15 minutes at 4°C.

Collect the supernatant containing the protein lysate.

Protein Quantification:

Determine the protein concentration of the lysates using a BCA protein assay kit.

SDS-PAGE and Protein Transfer:

Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

Separate the proteins on a 10% SDS-polyacrylamide gel.

Transfer the separated proteins to a PVDF membrane.

Immunoblotting:

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with a primary antibody against HSP70 (e.g., 1:1000 dilution)

overnight at 4°C.
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Wash the membrane three times with TBST.

Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g.,

1:5000 dilution) for 1 hour at room temperature.

Wash the membrane three times with TBST.

Detection:

Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Quantify band intensities using densitometry software.

Cell Lysis Protein Quantification SDS-PAGE Protein Transfer Blocking Primary Antibody Incubation Secondary Antibody Incubation Detection (ECL) Analysis

Click to download full resolution via product page

Caption: Workflow for Western Blot analysis of HSP70 expression.

Immunohistochemistry (IHC) for HSP70 in Tumor
Tissues
This protocol details the detection and localization of HSP70 in paraffin-embedded tumor

tissues.

Tissue Preparation:

Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol.

Antigen Retrieval:

Perform heat-induced antigen retrieval using a citrate buffer (pH 6.0) in a pressure cooker

or water bath.

Staining:

Block endogenous peroxidase activity with 3% hydrogen peroxide.
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Block non-specific binding sites with a protein block solution.

Incubate with a primary antibody against HSP70 overnight at 4°C.

Incubate with a biotinylated secondary antibody.

Incubate with a streptavidin-HRP complex.

Develop the signal with a DAB chromogen substrate.

Counterstain with hematoxylin.

Analysis:

Dehydrate the sections, clear in xylene, and mount.

Score the staining intensity and percentage of positive cells under a microscope.

MTT Assay for Cell Viability
This colorimetric assay measures cell viability based on the metabolic activity of mitochondria.

Cell Seeding:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to

adhere overnight.

Treatment:

Treat the cells with varying concentrations of an HSP70 inhibitor or other test compounds

for 24-72 hours.

MTT Incubation:

Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours

at 37°C.

Formazan Solubilization:
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Remove the medium and add DMSO or another solubilization buffer to dissolve the

formazan crystals.

Absorbance Measurement:

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the untreated control.

Transwell Invasion Assay
This assay assesses the invasive potential of cancer cells.

Chamber Preparation:

Coat the upper surface of an 8 µm pore size Transwell insert with a thin layer of Matrigel

and allow it to solidify.

Cell Seeding:

Seed cancer cells in serum-free medium in the upper chamber.

Chemoattractant:

Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

Incubation:

Incubate for 24-48 hours to allow for cell invasion.

Analysis:

Remove non-invading cells from the upper surface of the membrane with a cotton swab.

Fix and stain the invading cells on the lower surface of the membrane with crystal violet.

Count the number of invading cells in several microscopic fields.

Tube Formation Assay for Angiogenesis
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This in vitro assay evaluates the ability of endothelial cells to form capillary-like structures.

Plate Coating:

Coat the wells of a 96-well plate with Matrigel and allow it to polymerize at 37°C.

Cell Seeding:

Seed endothelial cells (e.g., HUVECs) onto the Matrigel-coated wells.

Treatment:

Treat the cells with conditioned medium from cancer cells with modulated HSP70

expression or with recombinant HSP70.

Incubation:

Incubate for 4-18 hours to allow for tube formation.

Analysis:

Visualize and photograph the tube-like structures using a microscope.

Quantify angiogenesis by measuring parameters such as the number of nodes, number of

branches, and total tube length using image analysis software.

Conclusion
HSP70 is a key player in the progression of numerous cancers, contributing to their survival,

growth, and spread. Its multifaceted roles in inhibiting apoptosis, promoting cell cycle

progression, stimulating angiogenesis, and enhancing invasion and metastasis make it an

attractive and critical target for the development of novel cancer therapies. A thorough

understanding of its biological functions and the signaling pathways it regulates, supported by

robust experimental methodologies, is essential for advancing research and translating these

findings into effective clinical strategies. This technical guide provides a foundational resource

for researchers and drug development professionals dedicated to targeting HSP70 in the fight

against cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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